N-[2-(1H-indol-3-yl)ethyl]-1H-indazole-3-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-1H-indazole-3-carboxamide
• InChI: InChI=1S/C18H16N4O/c23-18(17-14-6-2-4-8-16(14)21-22-17)19-10-9-12-11-20-15-7-3-1-5-13(12)15/h1-8,11,20H,9-10H2,(H,19,23)(H,21,22)
• InChI Key: JWIPKFXVVRUWAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C3=NNC4=CC=CC=C43
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

“N-[2-(1H-indol-3-yl)ethyl]-1H-indazole-3-carboxamide” is a compound that belongs to the class of organic compounds known as n-alkylindoles. These are compounds containing an indole moiety that carries an alkyl chain at the 1-position. The full chemical name of this structure is N-ethyl-N-[2-(1H-indol-3-yl)ethyl]propan-2-amine. It is closely related to the compounds diethyltryptamine (DET) and DIPT.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the compound N-(2-(1H-indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide was obtained in high yield in the reaction between tryptamine and naproxen. The reaction was facilitated by N,N’-Dicyclohexylcarbodiimide (DCC), a dehydrating agent commonly used for the preparation of esters, amides, and anhydrides.

Molecular Structure Analysis

The molecular structure of “N-[2-(1H-indol-3-yl)ethyl]-1H-indazole-3-carboxamide” was analyzed and characterized via 1H, 13C-NMR, UV, IR, and mass spectral data.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[2-(1H-indol-3-yl)ethyl]-1H-indazole-3-carboxamide” were analyzed via 1H, 13C-NMR, UV, IR, and mass spectral data.

Scientific Research Applications

Anti-Inflammatory and Analgesic Effects

• Naproxen , a nonsteroidal anti-inflammatory drug (NSAID), shares structural similarities with our compound. Naproxen is widely used to treat pain, menstrual cramps, and inflammatory diseases like rheumatoid arthritis. .
• The hybridization of tryptamine (a biogenic amine) and naproxen could potentially combine their anti-inflammatory properties. .

Neuromodulation and Behavior Regulation

• Tryptamine, a natural derivative of tryptophan, plays a fundamental role in the human body. .

Biosynthetic Pathways and Plant Hormones

• 2-(1H-Indol-3-yl)ethanamine, a close relative of our compound, is found in plants and fungi. .

Fluorescent OLEDs (Organic Light-Emitting Diodes)

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Chemical Synthesis and Amide Formation

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Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have a wide range of biological activities and can bind with high affinity to multiple receptors .

Mode of Action

It is known that indole derivatives can interact with various biological targets, leading to a range of physiological responses . For instance, some indole derivatives have been found to inhibit both cyclooxygenase (COX) isoenzymes, COX-1, and COX-2, resulting in analgesic and anti-inflammatory effects .

Biochemical Pathways

For example, some indole derivatives have been found to block arachidonate binding, inhibiting the conversion of arachidonic acid to prostaglandin G, which is the first step in the synthesis of prostaglandins and thromboxanes .

Result of Action

It is known that indole derivatives can have a variety of biological effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, future research could focus on synthesizing a variety of indole derivatives and screening them for different pharmacological activities.